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Compound of Interest

Compound Name: 6-Methylazulene

Cat. No.: B170512 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling and disposal of chemical compounds is a cornerstone of operational excellence and

environmental responsibility. This document provides essential, step-by-step guidance for the

proper disposal of 6-methylazulene, ensuring the safety of personnel and compliance with

regulatory standards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle 6-methylazulene with the

appropriate safety measures to mitigate risks of exposure.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Respiratory Protection: In case of dust formation, use a particulate filter respirator (e.g., P1

filter for at least 80% of airborne particles)[1].

Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin

contact[2].

Engineering Controls:
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Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

dust or vapors[1][3].

Avoid the formation of dust during handling[1].

In Case of Accidental Release:

Evacuate personnel from the immediate spill area.

Remove all sources of ignition as the compound may be combustible.

Ventilate the area.

For solid spills, carefully sweep or scoop the material into a suitable, closed container for

disposal. Avoid generating dust[1][3].

Do not allow the chemical to enter drains or waterways, as azulene and its derivatives are

toxic to aquatic life with long-lasting effects[1][2].

Step-by-Step Disposal Procedures
The disposal of 6-methylazulene must be managed as hazardous waste in accordance with

local, state, and federal regulations[2].

Waste Identification and Segregation:

Clearly label all waste containers containing 6-methylazulene with "Hazardous Waste"

and the chemical name.

Do not mix 6-methylazulene waste with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Containerization:

Place solid 6-methylazulene waste in a tightly sealed, compatible container to prevent

leakage or spillage.

For solutions containing 6-methylazulene, use a sealed, leak-proof container.
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Storage:

Store waste containers in a designated, well-ventilated hazardous waste accumulation

area.

Ensure the storage area is secure and away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide the waste contractor with a copy of the Safety Data Sheet (SDS) for azulene or a

similar derivative if a specific one for 6-methylazulene is unavailable.

Documentation:

Maintain a detailed log of the amount of 6-methylazulene waste generated and its

disposal date.

Keep all disposal records and manifests as required by regulations.

Quantitative Data for Transportation and Storage
The following table summarizes key quantitative data relevant to the transportation and storage

of azulene derivatives, which should be applied to 6-methylazulene in the absence of specific

data.
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Parameter Value Reference

IMDG Class
9 (Miscellaneous hazardous

materials)

Santa Cruz Biotechnology,

Azulene SDS[2]

UN Number 3077
Santa Cruz Biotechnology,

Azulene SDS[2]

Packing Group III
Santa Cruz Biotechnology,

Azulene SDS[2]

DOT Hazard Class 9
Santa Cruz Biotechnology,

Azulene SDS[2]

Marine Pollutant Yes
Santa Cruz Biotechnology,

Azulene SDS[2]

Recommended Storage Temp. 15 – 25 °C
Carl ROTH, Azulene ≥ 98%

SDS[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 6-
methylazulene, from initial handling to final disposal.
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Caption: Workflow for the safe disposal of 6-methylazulene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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